Cas no 2228138-38-1 (2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one)

• Product Name: 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one
• CAS No: 2228138-38-1
• MF: C₇H₄F₃NO
• MW: 175.107972145081
• CID: 5781339
• PubChem ID: 165632706
• Update Time: 2026-03-11

2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2228138-38-1
• EN300-1946759
• 2,2-difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one
• 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethanone
• 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one

• Inchi： 1S/C7H4F3NO/c8-6(9)5(12)4-2-1-3-11-7(4)10/h1-3,6H
• InChI Key： XCZKKYVUFMPFFX-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=NC=CC=1)F)=O)F

Computed Properties

• Exact Mass: 175.02449824g/mol
• Monoisotopic Mass: 175.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one

Introduction to 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one (CAS No: 2228138-38-1)

2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2228138-38-1, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance metabolic stability, binding affinity, and overall pharmacological activity. The structural motif of 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one combines a β-keto ester backbone with a fluorinated pyridine ring, making it a versatile scaffold for the development of novel therapeutic agents.

The significance of fluorinated compounds in modern drug discovery cannot be overstated. Fluorine atoms, when introduced into molecular structures, can modulate various physicochemical properties such as lipophilicity, solubility, and electronic distribution. These modifications often lead to improved pharmacokinetic profiles and enhanced biological activity. In particular, the fluoropyridine moiety is a well-documented pharmacophore that has been extensively explored in the design of bioactive molecules. Its ability to engage in hydrogen bonding and π-stacking interactions with biological targets makes it an invaluable component in medicinal chemistry.

2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one (CAS No: 2228138-38-1) represents a promising candidate for further investigation due to its unique structural features. The presence of two fluorine atoms at the 2-position of the ethanone group introduces additional electronic effects that can influence the reactivity and stability of the molecule. Additionally, the 3-substituted position on the pyridine ring provides a handle for further derivatization, allowing chemists to explore a wide range of structural variations. These attributes make this compound an attractive starting point for the synthesis of novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Among these enzymes, poly(ADP-ribose) polymerases (PARPs) have emerged as key players in DNA repair and cellular stress responses. Inhibitors of PARP enzymes have shown significant promise in treating certain types of cancer, particularly those with BRCA mutations. The fluorinated pyridine scaffold found in 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one has been identified as a potential pharmacophore for developing PARP inhibitors. Preliminary studies suggest that this compound may exhibit inhibitory activity against PARP enzymes by interacting with critical residues within the enzyme's active site.

Moreover, the incorporation of fluorine atoms into drug candidates can enhance their metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable for compounds that require prolonged circulation times to achieve therapeutic efficacy. The structural features of 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one (CAS No: 2228138-38-1) are well-suited for such applications, as they provide multiple points for interaction with biological targets while maintaining chemical stability.

Recent advances in computational chemistry have also facilitated the design and optimization of fluorinated compounds like 2,2-Difluoro-1-(2-fluoropyridin-3-yl)ethan-1-one. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further experimental validation. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before synthesizing them in the laboratory.

The synthesis of 2,2-Difluoro-1-(2-fluoropyridin-3-ylenthanone)-one involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to ensure high yields and purity. For instance, nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions may be employed to incorporate fluorine into the desired positions within the molecule. The synthesis typically begins with commercially available precursors such as 2-fluoropyridine or its derivatives, which are then functionalized through various chemical transformations.

In conclusion, 22281383851 one is a structurally interesting compound with potential applications in pharmaceutical research and drug development. Its unique combination of fluorinated moieties and heterocyclic rings makes it an attractive scaffold for designing novel bioactive molecules. Ongoing research efforts are focused on exploring its pharmacological properties and developing derivatives with improved efficacy and selectivity for therapeutic use.